Cas no 2228231-64-7 (1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228231-64-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6254931
• PubChem ID: 165881163
• Update Time: 2025-08-05

1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(2,3-dimethylphenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1807094
• 2228231-64-7

• Inchi： 1S/C13H16O2/c1-9-4-3-5-11(10(9)2)8-13(6-7-13)12(14)15/h3-5H,6-8H2,1-2H3,(H,14,15)
• InChI Key： OJRVRKWSKDIUJN-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid

1-(2,3-Dimethylphenyl)methylcyclopropane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 2228231-64-7)

1-(2,3-Dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228231-64-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent research findings.

Chemical Structure and Properties: The compound 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid is characterized by its cyclopropane ring and substituted phenyl group. The cyclopropane ring is a three-membered cyclic hydrocarbon that imparts significant strain to the molecule, leading to unique reactivity and stability properties. The presence of the 2,3-dimethylphenyl substituent further enhances the compound's aromatic character and influences its overall physical and chemical behavior. The carboxylic acid functional group at the methylcyclopropane position provides the molecule with acidic properties, making it a versatile building block for various chemical reactions.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid. One common approach involves the reaction of 2,3-dimethylbenzyl chloride with cyclopropylmagnesium bromide followed by carboxylation. Another method utilizes a palladium-catalyzed cross-coupling reaction between a cyclopropylboronic acid derivative and a 2,3-dimethylbenzyl halide. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and application.

Biological Activities: Recent studies have explored the biological activities of 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid. One notable area of interest is its potential as an anti-inflammatory agent. In vitro assays have shown that the compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, preliminary in vivo studies in rodent models have demonstrated that the compound can reduce inflammation in tissues affected by chronic inflammatory diseases.

Pharmacological Applications: The anti-inflammatory properties of 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid make it a promising candidate for the development of new therapeutic agents. Researchers are currently investigating its potential use in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders. Moreover, the compound's unique structure suggests that it may also have applications in other areas of medicinal chemistry, such as as an antimicrobial agent or as a precursor for more complex drug molecules.

Mechanism of Action: Understanding the mechanism by which 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid exerts its biological effects is crucial for optimizing its therapeutic potential. Studies suggest that the compound may act by modulating key signaling pathways involved in inflammation. For example, it has been shown to inhibit nuclear factor-kappa B (NF-κB) activation, which is a central regulator of inflammatory responses. Further research is needed to elucidate the exact molecular targets and signaling pathways affected by this compound.

Toxicity and Safety Profile: Ensuring the safety of any potential therapeutic agent is paramount. Preliminary toxicity studies on 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid have indicated that it has a favorable safety profile at therapeutic concentrations. However, more extensive toxicological evaluations are required to fully assess its long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The compound 1-(2,3-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228231-64-7) represents a promising area of research in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic applications. As research progresses, this compound may pave the way for new treatments for various inflammatory and autoimmune disorders.